Cas no 222970-61-8 (methyl 5-nitro-6-oxo-1H-pyridine-3-carboxylate)

Methyl 5-nitro-6-oxo-1H-pyridine-3-carboxylate is a versatile heterocyclic compound featuring a nitro group and a carboxylate ester functionality on a pyridine scaffold. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals and agrochemicals. The presence of both electron-withdrawing (nitro) and electron-donating (ester) groups enhances its reactivity in nucleophilic substitution and condensation reactions. This compound exhibits high purity and stability under standard storage conditions, ensuring reliable performance in synthetic applications. Its well-defined molecular architecture allows for precise modifications, facilitating the development of novel bioactive molecules. Researchers favor this compound for its consistent quality and compatibility with a wide range of reaction conditions.
methyl 5-nitro-6-oxo-1H-pyridine-3-carboxylate structure
222970-61-8 structure
Product Name:methyl 5-nitro-6-oxo-1H-pyridine-3-carboxylate
CAS No:222970-61-8
MF:C7H6N2O5
MW:198.13294172287
MDL:MFCD10699641
CID:253241
PubChem ID:329760351
Update Time:2025-07-02

methyl 5-nitro-6-oxo-1H-pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-hydroxy-5-nitronicotinate
    • 3-Pyridinecarboxylicacid, 1,6-dihydro-5-nitro-6-oxo-, methyl ester
    • 5-NITRO-6-OXO-1,6-DIHYDRO-PYRIDINE-3-CARBOXYLIC ACID METHYL ESTER
    • Methyl 6-hydroxy-5-nitropyridine-3-carboxylate
    • methyl 5-nitro-6-oxo-1H-pyridine-3-carboxylate
    • 6-Hydroxy-5-nitro-3-carbonsäure-methylester
    • 6-Hydroxy-5-nitropyridine-3-carboxylic acid methyl ester
    • CS-0081060
    • MFCD07357382
    • O11971
    • A878619
    • Methyl 6-hydroxy-5-nitropyridine-3-carboxylate, 97%
    • Methyl6-hydroxy-5-nitronicotinate
    • MFCD10699641
    • AKOS008126038
    • EN300-39314
    • DTXSID80579289
    • SY105834
    • AKOS006230705
    • SCHEMBL18038271
    • 222970-61-8
    • J-014630
    • AS-50330
    • XIA97061
    • AMY10625
    • methyl 5-nitro-6-oxo-1,6-dihydropyridine-3-carboxylate
    • Z382701658
    • MDL： MFCD10699641
    • Inchi： 1S/C7H6N2O5/c1-14-7(11)4-2-5(9(12)13)6(10)8-3-4/h2-3H,1H3,(H,8,10)
    • InChI Key： ILGFGEIQCLRIBI-UHFFFAOYSA-N
    • SMILES： O(C)C(C1=CNC(C(=C1)[N+](=O)[O-])=O)=O

Computed Properties

  • Exact Mass: 198.02800
  • Monoisotopic Mass: 198.02767130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.49
  • PSA: 104.98000
  • LogP: 0.59290

methyl 5-nitro-6-oxo-1H-pyridine-3-carboxylate Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280-P305+P351+P338-P310
  • Hazardous Material transportation number：UN 3261 8 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： 26-36/37/39-45
  • Hazardous Material Identification： C

methyl 5-nitro-6-oxo-1H-pyridine-3-carboxylate Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

methyl 5-nitro-6-oxo-1H-pyridine-3-carboxylate Pricemore >>

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